Cas no 2763890-47-5 (tert-butyl (2R)-2-amino-3-(4-hydroxyphenyl)-2-methylpropanoate)

• Product Name: tert-butyl (2R)-2-amino-3-(4-hydroxyphenyl)-2-methylpropanoate
• CAS No: 2763890-47-5
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 5560045
• PubChem ID: 165997471
• Update Time: 2025-06-11

tert-butyl (2R)-2-amino-3-(4-hydroxyphenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R)-2-amino-3-(4-hydroxyphenyl)-2-methylpropanoate
• EN300-37343782
• 2763890-47-5

• Inchi： 1S/C14H21NO3/c1-13(2,3)18-12(17)14(4,15)9-10-5-7-11(16)8-6-10/h5-8,16H,9,15H2,1-4H3/t14-/m1/s1
• InChI Key： KHWQDECBCOSJPZ-CQSZACIVSA-N
• SMILES： O(C([C@@](C)(CC1C=CC(=CC=1)O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.6Ų

Additional information on tert-butyl (2R)-2-amino-3-(4-hydroxyphenyl)-2-methylpropanoate

tert-butyl (2R)-2-amino-3-(4-hydroxyphenyl)-2-methylpropanoate: A Comprehensive Overview

tert-butyl (2R)-2-amino-3-(4-hydroxyphenyl)-2-methylpropanoate is a chemical compound with the CAS number 2763890-47-5. This compound is notable for its unique structure and potential applications in various fields, including pharmaceuticals, biotechnology, and organic synthesis. The compound's structure features a tert-butyl group attached to an amino acid derivative, making it a valuable intermediate in the synthesis of complex molecules.

The tert-butyl group in the compound plays a significant role in stabilizing the molecule and enhancing its solubility properties. The amino group, located at the 2R position, contributes to the compound's reactivity and ability to participate in various biochemical reactions. The 4-hydroxyphenyl group introduces aromaticity and hydrophilic properties, which are essential for interactions in biological systems. The methylpropanoate moiety further enhances the molecule's stability and compatibility with various reaction conditions.

Recent studies have highlighted the potential of tert-butyl (2R)-2-amino-3-(4-hydroxyphenyl)-2-methylpropanoate in drug discovery and development. Researchers have explored its role as a building block for synthesizing bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The compound's stereochemistry, specifically the R configuration at the 2nd position, has been shown to influence its pharmacokinetic properties, making it a promising candidate for targeted drug delivery systems.

In addition to its pharmaceutical applications, tert-butyl (2R)-2-amino-3-(4-hydroxyphenyl)-2-methylpropanoate has found utility in peptide synthesis and protein engineering. Its ability to act as a protecting group for amino acids during peptide bond formation has been extensively studied. Recent advancements in this area have demonstrated improved yields and selectivity when using this compound as an intermediate in peptide synthesis.

The synthesis of tert-butyl (2R)-2-amino-3-(4-hydroxyphenyl)-2-methylpropanoate involves a multi-step process that combines organic synthesis techniques with stereochemical control. Key steps include the preparation of the amino acid derivative, followed by esterification with tert-butanol under specific conditions to achieve high enantiomeric purity. Researchers have optimized these steps to enhance scalability and reduce production costs, making the compound more accessible for large-scale applications.

From an environmental perspective, the compound's biodegradability and ecological impact have been evaluated in recent studies. Results indicate that tert-butyl (2R)-2-amino-3-(4-hydroxyphenyl)-2-methylpropanoate exhibits moderate biodegradability under aerobic conditions, suggesting that its use in industrial processes should be accompanied by proper waste management practices to minimize environmental impact.

In conclusion, tert-butyl (2R)-2-amino-3-(4-hydroxyphenyl)-2-methylpropanoate is a versatile compound with significant potential in various scientific and industrial applications. Its unique structure, stereochemical properties, and reactivity make it an invaluable tool in modern organic synthesis and drug development. As research continues to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.